Cas no 58634-67-6 (O-(1-Phenylethyl)hydroxylamine)
58634-67-6 structure
Product Name:O-(1-Phenylethyl)hydroxylamine
CAS No:58634-67-6
MF:C8H11NO
MW:137.179042100906
MDL:MFCD11592134
CID:1085969
PubChem ID:202942
Update Time:2025-04-20
O-(1-Phenylethyl)hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-(1-Phenylethyl)hydroxylamine
- O-?(1-?Phenylethyl)?hydroxylamine
- N-phenylethanoloamine
- 58634-67-6
- Hydroxylamine, O-(1-phenylethyl)-
- D74249
- EN300-215859
- CS-0080699
- SCHEMBL1714251
- AKOS006316043
- DA-42022
-
- MDL: MFCD11592134
- Inchi: 1S/C8H11NO/c1-7(10-9)8-5-3-2-4-6-8/h2-7H,9H2,1H3
- InChI Key: FMJIREFIIGRAAJ-UHFFFAOYSA-N
- SMILES: O(C(C)C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 137.084063974g/mol
- Monoisotopic Mass: 137.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 89.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 35.2Ų
Experimental Properties
- Color/Form: NA
- Density: 1.0±0.1 g/cm3
- Boiling Point: 236.8±19.0 °C at 760 mmHg
O-(1-Phenylethyl)hydroxylamine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
O-(1-Phenylethyl)hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B521770-10mg |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B521770-50mg |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 50mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B521770-100mg |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 100mg |
$ 295.00 | 2022-06-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1151339-1g |
O-(1-Phenylethyl)hydroxylamine |
58634-67-6 | 95+% | 1g |
¥5093.00 | 2024-05-07 | |
| Enamine | EN300-215859-0.05g |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 0.05g |
$106.0 | 2023-09-16 | ||
| Enamine | EN300-215859-0.1g |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 0.1g |
$158.0 | 2023-09-16 | ||
| Enamine | EN300-215859-0.25g |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 0.25g |
$228.0 | 2023-09-16 | ||
| Enamine | EN300-215859-0.5g |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 0.5g |
$433.0 | 2023-09-16 | ||
| Enamine | EN300-215859-1.0g |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-215859-2.5g |
O-(1-phenylethyl)hydroxylamine |
58634-67-6 | 2.5g |
$1089.0 | 2023-09-16 |
O-(1-Phenylethyl)hydroxylamine Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
58634-67-6 (O-(1-Phenylethyl)hydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent